Cas no 70-47-3 (L-Asparagine)

L-Asparagine Properties

Names and Identifiers

• (S)-2,4-Diamino-4-oxobutanoic acid
• ALPHA-AMINOSUCCINAMIC ACID
• ASN
• ASPARAGINE
• ASPARAGINE, L-
• H-ASN-OH
• L-2-AMINOSUCCINAMIC ACID
• L-(+)-ASPARAGINE
• L-ASPARAGINE
• L-ASPARTIC ACID 4-AMIDE
• (S)-2-AMINOSUCCINIC ACID 4-AMIDE
• Agedoite
• alpha Amminosuccinamic acid
• Altheine
• Asparamide
• Aspartic acid beta amide
• Butanoic acid, 2,4-diamino-4-oxo-, (S)-
• L-beta-Asparagine
• L-(+)-Asparagine anhydrous
• ASPARAGINE, L-(P)
• ASPARAGINE, L-(RG)
• L-Asparagine anhydrous
• asparagine acid
• Crystal VI
• L-AMinosuccinaMic acid
• L-Asn
• L-Asn-OH
• L-Aspartic acid β-MonoaMide
• L-Aspartic monohydrate
• L-β-Asparagine
• β-AMide of aspartic acid
• 2-Amino-3-carbamoylpropanoic acid
• 2-Aminosuccinamic acid
• (S)-asparagine
• Aspartamic acid
• (-)-asparagine
• L-Aspartamine
• L-2,4-diamino-4-oxobutanoic acid
• L-b-Asparagine
• aspartic acid beta-amide
• Aspartic acid amide
• Asparagine (VAN)
• (2S)-2-amino-3-carbamoylpropanoic acid
• L-beta-Asparagine (VAN)
• 2-aminosuccinamic acid, L-
• L-Asparagine
• Thomaeamin
• L-Asparagine, certified reference material, TraceCERT(R)
• agedoite
• Nutrifundin
• alpha-aminosuccinamic acid
• DB00174
• EN300-67209
• bmse000912
• L-.beta.-Asparagine
• a-Aminosuccinamate
• butanoic acid, 2,4-diamino-4-oxo-, (S)-
• a-Aminosuccinamic acid
• ASPARAGINE ANHYDROUS (USP-RS)
• NSC-760099
• US9144538, L-Asparigine
• Aminoplasmal
• GTPL4533
• (2S)-2,4-diamino-4-oxobutanoic acid
• Aspartamate
• .alpha.-Aminosuccinamic acid
• AKOS006239067
• DTXSID10883220
• Asparagine anhydrous
• altheine
• 7NG0A2TUHQ
• Asparagine anhydrous, United States Pharmacopeia (USP) Reference Standard
• Asparagine, L-
• ASPARAGINE [MI]
• 3C28F6A9-E581-4255-ACCF-F75597AB288F
• SCHEMBL3126352
• L-ASPARAGINE [FCC]
• L-(+)-Asparagine
• A0542
• B2,4-(S)-diamino-4-oxo-utanoate
• Q29519883
• (-)-Asparagine;Asn;Asparamide
• US9138393, L-Asparigine
• L-2,4-Diamino-4-oxobutanoate
• BRD-K06665116-001-02-6
• HY-N0667
• N-Lauryl-N-methyltaurine
• STR07164
• BDBM181137
• B2,4-(S)-diamino-4-oxo-utanoic acid
• NSC760099
• L-beta-asparagine
• Nor Benzphetamine Hydrochloride
• CHEMBL58832
• Aspartic acid b-amide
• C00152
• Asparagine, L- (8CI)
• NCGC00344576-01
• bmse000030
• L-asparatamine
• NSC-82391
• ASPARAGINE [WHO-DD]
• (-)-Asparagine; Asn; Asparamide
• ASPARAGINE (L) HYDRATE
• A-9031
• asparagina
• anhydrous,98%
• L-Asparagine (9CI)
• (S)-2-amino-3-carbamoylpropanoic acid
• (S)-2-Aminosuccinic acid 4-amide
• Pharmakon1600-01301002
• CS-0009702
• L-Asparagine, Vetec(TM) reagent grade, 98%
• 2,4-diamino-4-oxobutanoic acid, (S)-
• Asn-OH
• Z1066276474
• alpha Amminosuccinamate
• Normofundin
• DTXCID901022769
• L-Asparagine, BioReagent, suitable for cell culture, suitable for insect cell culture
• 5Z33R5TKO7
• NS00002372
• 4-imino-L-homoserine
• L-Asparagine (H-Asn-OH)
• aspargine
• alpha-Aminosuccinamate
• A3353
• L-asparagine
• CCG-266117
• H-Asn-OH
• 70-47-3
• ASPARAGINE [HSDB]
• (S)-2,4-Diamino-4-oxobutanoate
• asparagine
• MFCD00064401
• a-?ethyl-N-(phenylmethyl)benzeneethanamine Hydrochloride; N-?enzyl-a-methylphenethylamine ?ydrochloride;
• UNII-5Z33R5TKO7
• UNII-2PD79VF521
• ASPARAGINE ANHYDROUS [USP-RS]
• AC-4657
• L-?Asparagine
• L-Asparagine, >=98% (HPLC)
• L-Asparagin-1-wasser
• H-Asn-OH H
• 2-Aminosuccinamate
• NSC 82391
• EINECS 200-735-9
• HSDB 7425
• Aspartic acid .beta. amide
• M02998
• BP-23453
• s5571
• Hasp
• F1905-7151
• Nor Benzphetamine Hydrochloride (1.0mg/ml in Methanol)
• (S)-2,4-diamino-4-oxobutanoic acid
• CHEBI:22653
• L-Asparagin
• L-2-aminosuccinamic acid
• CHEBI:17196
• NSC 760099
• L-aspartic acid beta-amide
• ASN NH3+ COOH
• +Expand

• MDL： MFCD00064401
• InChIKey： DCXYFEDJOCDNAF-REOHCLBHSA-N
• Inchi： 1S/C4H8N2O3/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H2,6,7)(H,8,9)/t2-/m0/s1
• SMILES： O([H])C([C@]([H])(C([H])([H])C(N([H])[H])=O)N([H])[H])=O
• BRN： 1723527

Computed Properties

• Exact Mass: 132.053492g/mol
• Surface Charge: 0
• XLogP3: -3.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.053492g/mol
• Monoisotopic Mass: 132.053492g/mol
• Topological Polar Surface Area: 106Ų
• Heavy Atom Count: 9
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 132.12

Experimental Properties

• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
• Dissociation Constants: pKa1 = 2.02; pKa2 = 8.80
• LogP: -0.32570
• PSA: 106.41000
• Merck: 14,837
• Refractive Index: 1.4880 (estimate)
• Water Partition Coefficient: 20 g/L (20 ºC)
• Boiling Point: 320.6℃ at 760 mmHg
• Melting Point: 235 °C (dec.) (lit.)
• Vapor Pressure: 4.8X10-8 mm Hg at 25 °C (est)
• Flash Point: 147.7℃
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Color/Form: White crystals. Odourless. Soluble in acid and alkali solutions, slightly soluble in water, almost insoluble in ethanol, ether, methanol and benzene.
• Stability/Shelf Life: Stable, but may be moisture-sensitive. Incompatible with strong oxidizing agents.
• Solubility: Soluble in acid and alkali solutions, slightly soluble in water, almost insoluble in ethanol, ether, methanol and benzene.
• Sensitiveness: Hygroscopic
• pka: 2.17(at 20℃)
• Specific Rotation: 34.5 º (c=10, 2N HCl)
• Density: 1,543g/cm

L-Asparagine Security Information

• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Y
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：3-10

L-Asparagine Customs Data

• HS CODE：29241900
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters